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Compound of Interest

Compound Name: 4-iodo-N,N-dimethylaniline

Cat. No.: B1580633

An In-depth Technical Guide to the Physicochemical Properties of 4-iodo-N,N-dimethylaniline

Abstract

This technical guide provides a comprehensive analysis of the melting and boiling points of 4-
iodo-N,N-dimethylaniline (CAS No. 698-70-4), a key intermediate in organic synthesis.
Beyond presenting empirical data, this document delves into the underlying molecular
principles governing these phase transitions and furnishes detailed, field-proven protocols for
their experimental determination. This guide is intended for researchers, chemists, and drug
development professionals who utilize this compound and require a thorough understanding of
its physical properties for reaction optimization, purification, and quality control.

Introduction to 4-iodo-N,N-dimethylaniline

4-iodo-N,N-dimethylaniline is an aromatic organic compound characterized by a
dimethylamino group and an iodine atom at the para position of a benzene ring.[1] Its
significance in synthetic chemistry is substantial, primarily serving as a versatile building block.
The carbon-iodine bond is relatively weak and highly polarizable, making it an excellent
substrate for a wide array of transition metal-catalyzed cross-coupling reactions, such as
Suzuki, Heck, and Sonogashira couplings.[2] These reactions are foundational for constructing
complex molecular architectures. Furthermore, it is used in analytical chemistry for the
sensitive detection of iodide ions.[2] An accurate knowledge of its melting and boiling points is
paramount for its synthesis, purification via recrystallization or distillation, and for establishing
identity and purity criteria.
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Physicochemical Properties

The fundamental physical constants of 4-iodo-N,N-dimethylaniline are summarized below.
These values are critical reference points for any experimental work involving this compound.

Property Value Source(s)
CAS Number 698-70-4 [3][4]
Molecular Formula CsH1oIN [31[4]
Molecular Weight 247.08 g/mol [3114]
Appearance Dark blue to purple solid [1]

Melting Point 79.5°C [5]

Boiling Point 263.7 °C (at 760 mmHg) [11[31[5]
Density 1.652 - 1.7 g/cm?3 [11[31[5]

Scientific Discussion of Phase Transitions
Melting Point Analysis

The observed melting point of 79.5 °C is a direct reflection of the intermolecular forces
governing the stability of the compound's crystal lattice. For a pure, crystalline substance, the
melting point is typically a sharp, well-defined range (often less than 1°C).[6] The presence of
impurities disrupts the crystal lattice, leading to a depression of the melting point and a
broadening of the melting range.[7][8]

 Intermolecular Forces: The primary forces at play in the solid state of 4-iodo-N,N-
dimethylaniline are London dispersion forces and dipole-dipole interactions.

o London Dispersion Forces: As a relatively large molecule with a high electron count (due
in large part to the iodine atom), it exhibits significant London dispersion forces. These
transient, induced dipoles are a major contributor to the lattice energy.

o Dipole-Dipole Interactions: The molecule possesses a net dipole moment arising from the
electron-donating dimethylamino group and the electron-withdrawing, polarizable iodine
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atom. These permanent dipoles allow for electrostatic attractions that further stabilize the
solid structure.

» Structural Considerations: The planar nature of the benzene ring facilitates efficient packing
(Tt-stacking) within the crystal lattice, maximizing intermolecular contact and contributing to a
relatively high melting point for a molecule of its size.

Boiling Point Analysis

The boiling point of 263.7 °C is indicative of strong intermolecular forces in the liquid state that
must be overcome for vaporization.

« Influence of Molecular Weight: The high molecular weight (247.08 g/mol ) is the dominant
factor contributing to its high boiling point, as it directly correlates with stronger London
dispersion forces.[6]

o Absence of Hydrogen Bonding: 4-iodo-N,N-dimethylaniline is a tertiary amine, meaning
there are no hydrogen atoms directly bonded to the nitrogen.[9][10] Consequently, it cannot
act as a hydrogen bond donor, a powerful intermolecular force that significantly elevates the
boiling points of primary and secondary amines.[11] Its boiling point is therefore lower than
that of a comparable primary or secondary amine but significantly higher than nonpolar
compounds of similar mass due to its strong dipole moment and large size.

Experimental Determination Protocols

The following protocols describe standard, reliable methods for the verification of the melting
and boiling points of 4-iodo-N,N-dimethylaniline.

Protocol: Melting Point Determination (Capillary Method)

This method provides a precise measurement of the melting range, which is a crucial indicator
of purity.[12]

Causality: A slow, controlled heating rate is essential near the melting point to allow the
apparatus, thermometer, and sample to be in thermal equilibrium, ensuring an accurate
reading. Using a finely crushed powder maximizes heat transfer and ensures uniform melting.

Methodology:
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o Sample Preparation: Place a small amount of dry 4-iodo-N,N-dimethylaniline onto a clean,
dry watch glass. Thoroughly crush the solid into a fine powder using a spatula.

o Capillary Loading: Gently press the open end of a capillary tube into the powder until a small
amount of sample enters the tube. Invert the tube and tap it gently on a hard surface to pack
the sample into the sealed bottom. Repeat until 2-3 mm of tightly packed sample is
achieved.[7]

o Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point
apparatus (e.g., Mel-Temp or DigiMelt).

e Rapid Determination (Optional but Recommended): Set a fast ramp rate (e.g., 10-20
°C/minute) to quickly find an approximate melting range. This saves time during the precise
measurement.[8][12]

o Precise Determination: Allow the apparatus to cool to at least 20 °C below the approximate
melting point. Insert a new sample capillary. Set a slow heating rate (1-2 °C/minute).

o Data Recording: Record two temperatures:
o Ti: The temperature at which the first drop of liquid appears.
o T2: The temperature at which the last crystal of solid melts completely.

» Reporting: The melting point is reported as the range T1 — T2. For a pure sample, this range
should be narrow (< 1 °C).
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Caption: Workflow for Melting Point Determination.
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Protocol: Boiling Point Determination (Microscale
Method)

This technique is suitable for determining the boiling point of small quantities of liquid. Since 4-
iodo-N,N-dimethylaniline is a solid at room temperature, it must first be melted.

Causality: The principle relies on matching the vapor pressure of the liquid with the external
atmospheric pressure. When the liquid is heated, its vapor pressure increases. At the boiling
point, the vapor pressure inside the small, inverted capillary is sufficient to overcome the
external pressure, causing a steady stream of bubbles to emerge.

Methodology:

o Sample Preparation: Place a small amount (approx. 0.5 mL) of 4-iodo-N,N-dimethylaniline
into a small test tube (Thiele tube or similar).

o Apparatus Assembly:

o Attach the test tube to a thermometer with a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

o Take a melting point capillary tube and seal one end. Place it, open end down, into the
liquid in the test tube.

e Heating:

o Immerse the assembly in a heating bath (e.g., mineral oil in a Thiele tube). The heating
bath ensures uniform temperature distribution.

o Begin heating the bath gently. As the temperature rises, air trapped in the capillary will
slowly bubble out.

e Observation:

o Continue heating until a rapid and continuous stream of bubbles emerges from the
inverted capillary. This indicates the temperature is now above the boiling point.
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» Data Recording:
o Remove the heat source and allow the bath to cool slowly.

o The bubbling will slow down and stop. The exact temperature at which the liquid just
begins to re-enter the capillary tube is the boiling point. At this moment, the external
pressure and the vapor pressure of the liquid are equal.

e Pressure Correction: Record the atmospheric pressure. If it is not 760 mmHg, the observed
boiling point may need to be corrected.
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Caption: Workflow for Microscale Boiling Point Determination.
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Conclusion

The melting point (79.5 °C) and boiling point (263.7 °C) of 4-iodo-N,N-dimethylaniline are
defining physical properties that are governed by its high molecular weight, dipole moment, and
lack of hydrogen-bonding capability. These values serve as essential benchmarks for identity,
purity, and the design of synthetic and purification protocols. The experimental methods
detailed herein provide a robust framework for the verification of these properties, ensuring
data integrity and reproducibility in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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n-dimethylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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